Cas no 723286-80-4 (tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate)

Tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate is a heterocyclic compound featuring a triazolopyrazine core with a bromo substituent at the 3-position and a tert-butoxycarbonyl (Boc) protecting group at the 7-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmacologically active molecules. The bromo group offers reactivity for further functionalization via cross-coupling or nucleophilic substitution, while the Boc group provides stability and selective deprotection under mild acidic conditions. Its rigid triazolopyrazine scaffold is advantageous in medicinal chemistry for designing bioactive compounds with enhanced binding affinity and metabolic stability. Suitable for use in peptide modifications and drug discovery applications.
tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate structure
723286-80-4 structure
Product Name:tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
CAS No:723286-80-4
MF:C10H15BrN4O2
MW:303.155700922012
MDL:MFCD08448169
CID:562564
PubChem ID:17998723
Update Time:2025-10-29

tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
    • 1,2,4-Triazolo[4,3-a]pyrazine-7(8H)-carboxylicacid, 3-bromo-5,6-dihydro-, 1,1-dimethylethyl es...
    • 1,2,4-Triazolo[4,3-a]pyrazine-7(8H)-carboxylicacid, 3-bromo-5,6-dihydro-, 1,1-dimethylethyl ester
    • 7-Boc-3-bromo-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine
    • tert-Butyl 3-bromo-5,6-dihydro-1,2,4-triazolo[4,3-a]pyrazine-7(8H)-carboxylate
    • tert-butyl 3-bromo-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
    • 7-Boc-3-bromo-5,6-dihydro-8H-[1,2,4]triazolo[4,3-a]pyrazine
    • 7-N-Boc-3-Bromo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
    • tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
    • tert-butyl 3-bromo-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a
    • 723286-80-4
    • tert-butyl3-Bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
    • A837491
    • SCHEMBL1497486
    • J-524528
    • CS-B1005
    • AKOS015841635
    • SB15914
    • FT-0644858
    • 1,1-dimethylethyl 3-bromo-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
    • AMY1775
    • tert-butyl 3-bromanyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
    • tert-butyl 3-bromo-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazine-7(8h)-carboxylate
    • tert-butyl 3-bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-carboxylate
    • BCP19276
    • EN300-749507
    • 3-Bromo-7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine
    • SY006792
    • DS-10477
    • MFCD08448169
    • DTXSID80592054
    • 3-bromo-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylic acid tert-butyl ester
    • SSOWVJRCWPTTLK-UHFFFAOYSA-N
    • tert-Butyl 3-bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate, AldrichCPR
    • SC2621
    • 3-Bromo-7-Boc-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
    • tert-butyl 3-bromo-5H,6H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
    • MDL: MFCD08448169
    • Inchi: 1S/C10H15BrN4O2/c1-10(2,3)17-9(16)14-4-5-15-7(6-14)12-13-8(15)11/h4-6H2,1-3H3
    • InChI Key: SSOWVJRCWPTTLK-UHFFFAOYSA-N
    • SMILES: BrC1=NN=C2CN(C(=O)OC(C)(C)C)CCN21

Computed Properties

  • Exact Mass: 302.03800
  • Monoisotopic Mass: 302.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.6±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 430.4℃ at 760 mmHg
  • Flash Point: 195.3℃
  • PSA: 60.25000
  • LogP: 1.72920
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Hazard Category Code: 22-20/22
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8 °C

tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
093309-250mg
tert-Butyl 3-bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4 97%
250mg
£56.00 2022-05-18
Fluorochem
093309-1g
tert-Butyl 3-bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4 97%
1g
£116.00 2022-05-18
Fluorochem
093309-5g
tert-Butyl 3-bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4 97%
5g
£416.00 2022-05-18
TRC
B694725-50mg
tert-Butyl 3-Bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4
50mg
$ 50.00 2022-06-06
TRC
B694725-100mg
tert-Butyl 3-Bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4
100mg
$ 65.00 2022-06-06
TRC
B694725-500mg
tert-Butyl 3-Bromo-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4
500mg
$ 185.00 2022-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T25340-250mg
tert-Butyl 3-bromo-5,6-dihydro-1,2,4-triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4 97%
250mg
¥77.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T25340-5g
tert-Butyl 3-bromo-5,6-dihydro-1,2,4-triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4 97%
5g
¥911.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T25340-100mg
tert-Butyl 3-bromo-5,6-dihydro-1,2,4-triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4 97%
100mg
¥36.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T25340-1g
tert-Butyl 3-bromo-5,6-dihydro-1,2,4-triazolo[4,3-a]pyrazine-7(8H)-carboxylate
723286-80-4 97%
1g
¥224.0 2023-09-06

tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:723286-80-4)tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
Order Number:A837491
Stock Status:in Stock
Quantity:5g/25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:40
Price ($):216.0/712.0/2350.0
Email:sales@amadischem.com

Additional information on tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate

Comprehensive Overview of tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate (CAS No. 723286-80-4)

The compound tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate (CAS No. 723286-80-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a triazolo[4,3-a]pyrazine core, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate is its versatility as a building block. The presence of a bromo substituent at the 3-position allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This flexibility enables chemists to tailor the molecule for specific applications, making it a popular choice in high-throughput screening and combinatorial chemistry.

In recent years, the demand for triazolo[4,3-a]pyrazine derivatives has surged due to their potential in addressing unmet medical needs. For instance, the tert-butyl protecting group in this compound enhances its stability during synthetic transformations, a feature highly valued in the development of prodrugs and peptide mimetics. Additionally, the carboxylate moiety offers opportunities for further derivatization, enabling the creation of compounds with improved pharmacokinetic properties.

The synthesis of tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate typically involves multi-step procedures, including cyclization and halogenation reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yields and reduce reaction times. These innovations align with the broader trend in pharmaceutical manufacturing toward greener and more efficient processes, a topic frequently searched by professionals in the field.

From a regulatory perspective, CAS No. 723286-80-4 is not classified as a hazardous material, making it easier to handle in laboratory settings. However, proper safety protocols should always be followed to ensure safe usage. The compound's stability under standard conditions further enhances its appeal for industrial-scale applications, where consistency and reproducibility are critical.

As the pharmaceutical industry continues to explore novel scaffolds for drug development, tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate stands out as a promising candidate. Its structural features and synthetic accessibility make it a valuable tool for researchers aiming to discover next-generation therapeutics. With ongoing advancements in computational chemistry and AI-driven drug design, the potential applications of this compound are expected to expand even further.

In summary, tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate (CAS No. 723286-80-4) represents a critical intermediate in modern organic synthesis. Its relevance to cutting-edge research and its alignment with industry trends underscore its importance in the scientific community. For those seeking detailed protocols or further insights into its applications, consulting peer-reviewed journals or specialized databases is highly recommended.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:723286-80-4)tert-butyl 3-bromo-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
A837491
Purity:99%/99%/99%
Quantity:5g/25g/100g
Price ($):216.0/712.0/2350.0
Email